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Introduction

Strontium (Sr) isotope geochemistry is a powerful tool utilized across a wide spectrum of
scientific disciplines, from determining the age of ancient rocks to tracing the geographic origins
of individuals and illicit substances. This guide provides a comprehensive overview of the
fundamental principles, experimental methodologies, and diverse applications of strontium
isotope analysis, with a particular focus on the 87Sr/86Sr ratio.

The utility of strontium isotopes stems from the radioactive decay of rubidium-87 (87Rb) to
strontium-87 (87Sr).[1][2][3] This process, occurring over geological timescales, results in
variations in the 87Sr/86Sr ratio in different materials depending on their age, initial rubidium-
to-strontium content, and geological history. Because strontium's heavier isotopes are not
significantly fractionated by biological or low-temperature geochemical processes, the
87Sr/86Sr ratio of a material provides a robust "geochemical fingerprint” of its origin.[4][5][6]

Core Principles: The Rubidium-Strontium System

The foundation of strontium isotope geochemistry lies in the beta decay of 87Rb to 87Sr, which
has a half-life of approximately 48.8 to 50 billion years.[1][2][4][7][8] Strontium has four
naturally occurring stable isotopes: 84Sr, 86Sr, 87Sr, and 88Sr.[4][8][9] Of these, only 87Sr is
radiogenic, meaning its abundance increases over time due to the decay of 87Rb.[4][8][9] The
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non-radiogenic isotope 86Sr is used as a stable reference against which the abundance of
87Sr is measured.

The fundamental equation governing the growth of radiogenic 87Sr is:

(87Sr/86Sr)present = (87Sr/86Sr)initial + (87Rb/86Sr) * (eAt - 1)

where:

o (87Sr/86Sr)present is the measured ratio in the sample.

(87Sr/86Sr)initial is the ratio at the time of the rock or mineral's formation.

(87Rb/86Sr) is the ratio of parent to stable daughter isotopes in the sample.

A is the decay constant of 87Rb.

tis the time elapsed since formation (the age).

This relationship is the basis for the Rubidium-Strontium (Rb-Sr) dating method, a cornerstone
of geochronology.[1][7][10]

The Isochron Method

A key advantage of the Rb-Sr dating technique is the use of the isochron method.[7][10][11] By
analyzing multiple minerals from the same rock that crystallized at the same time, it is possible
to determine the age of the rock without knowing the initial 87Sr/86Sr ratio.[1][12] Different
minerals will incorporate varying amounts of Rb and Sr during crystallization, leading to a range
of 87Rb/86Sr ratios.[1][9] When these ratios are plotted against their corresponding 87Sr/86Sr
ratios, the data points for cogenetic minerals will form a straight line called an isochron.[1][3]
[10] The slope of this line is directly proportional to the age of the rock, and the y-intercept
reveals the initial 87Sr/86Sr ratio.[1][10]

Data Presentation: Strontium Isotope Ratios in
Geochemical Reservoirs
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The 87Sr/86Sr ratio varies significantly among different geological materials, providing the
basis for its use as a tracer. The following table summarizes typical 87Sr/86Sr values for major

geochemical reservoirs.

. . Typical 87Sr/86Sr Ratio o
Geochemical Reservoir - Key Characteristics
ange

Homogeneous due to long
Modern Seawater ~0.7092 residence time of Sr in the

oceans.[13]

Mantle-Derived Rocks (e.g., Low Rb/Sr ratios result in low
_ _ 0.702 - 0.705 ,
Mid-Ocean Ridge Basalts) 87Sr/86Sr ratios.[11]

Enriched in Rb, leading to
Continental Crust (average) ~0.720 higher 87Sr/86Sr ratios over
time.[11]

High Rb content leads to
Ancient Granitic Rocks >0.710 highly radiogenic Sr signatures
with age.[13]

Inherit the 87Sr/86Sr of the

Carbonate Rocks (Limestone, Variable (reflects ancient )

seawater from which they
Dolostone) seawater) o

precipitated.

Depends on the source of the
Volcanic Rocks Variable magma (mantle vs. crustal

contamination).

Experimental Protocols

Accurate and precise measurement of strontium isotope ratios is critical for all applications. The
general workflow involves sample preparation, strontium separation, and mass spectrometric
analysis.

Sample Preparation

The initial preparation of a sample depends on its type. All procedures must be conducted in a
clean laboratory environment to avoid contamination.
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Rock and Mineral Samples: Samples are typically crushed and powdered to ensure
homogeneity.[7] A representative portion is then weighed for digestion.

Biological Materials (Bones, Teeth, Shells): Samples must be meticulously cleaned to
remove any adhering soil or secondary carbonates.[14][15] For bone and teeth, the enamel
is often the preferred material due to its resistance to post-mortem alteration.[4] The samples
are then typically ashed or treated with weak acids to remove organic components.[14]

Water Samples: Water samples are filtered and then acidified.[16] The water is evaporated
to concentrate the dissolved solids, including strontium.[17]

Sample Digestion

The goal of digestion is to bring the strontium within the sample into solution.

Silicate Rocks and Minerals: A common method involves digestion with a mixture of
hydrofluoric (HF) and nitric (HNO3) acids at elevated temperatures.[16]

Carbonates and Biological Apatite: These are typically dissolved in weak acids like acetic
acid or nitric acid.[14][16]

Organic Materials: Digestion often involves strong oxidizing acids like nitric acid and
hydrogen peroxide.[16]

Strontium Separation

After digestion, strontium must be chemically separated from other elements that could
interfere with the mass spectrometric analysis, particularly rubidium. This is typically achieved
using ion-exchange chromatography.[18] The digested sample solution is loaded onto a column
containing a resin that selectively binds strontium, which is then eluted with a specific acid.[17]

Mass Spectrometry

The precise measurement of strontium isotope ratios is performed using a mass spectrometer.

o Thermal lonization Mass Spectrometry (TIMS): This is a traditional and highly precise
method. The purified strontium sample is loaded onto a metal filament, which is heated in a

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.ebsco.com/research-starters/science/rubidium-strontium-dating
https://isobarscience.com/strontium/sample-types/
https://sites.bu.edu/ealab/files/2018/04/Sample-Prep-for-Tooth-Enamel-Sr-Analysis-Protocol.pdf
https://isobarscience.com/strontium/application/
https://isobarscience.com/strontium/sample-types/
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://jplwater.nasa.gov/Docs/NAS710352C.pdf
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://isobarscience.com/strontium/sample-types/
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://cais.uga.edu/service/strontium-isotope-analysis/
https://jplwater.nasa.gov/Docs/NAS710352C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

vacuum, causing the strontium to ionize. The ions are then accelerated into a magnetic field
that separates them based on their mass-to-charge ratio.[19]

o Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This
technique offers higher sample throughput. The sample solution is introduced into a high-
temperature argon plasma, which ionizes the strontium. The ions are then introduced into the
mass spectrometer for analysis.[20]

Mandatory Visualizations
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Rubidium-87 undergoes beta decay to form stable Strontium-87.
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Caption: The radioactive decay of Rubidium-87 to Strontium-87.

Strontium Isotope Geochemistry Experimental Workflow
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Caption: A generalized workflow for strontium isotope analysis.
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Caption: The logical basis of the Rb-Sr isochron dating method.

Applications in Research and Development

The applications of strontium isotope geochemistry are vast and continue to expand.

¢ Geochronology: As detailed above, the Rb-Sr method is a fundamental technique for dating

igneous and metamorphic rocks, providing crucial insights into the Earth's history.[1][7][10]

* Archaeology and Paleoanthropology: By analyzing the 87Sr/86Sr ratio in skeletal remains

(bones and teeth), researchers can reconstruct migration patterns and determine the

geographic origins of ancient humans and animals.[4][13][18][21] This is because the
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strontium in an individual's diet, which is incorporated into their tissues, reflects the geology
of the region where their food was grown or grazed.[18]

e Environmental Science: Strontium isotopes are used to trace water-rock interactions, identify
sources of pollution in groundwater and surface water, and study weathering processes.[4][5]
[22][23] For example, the 87Sr/86Sr ratio can help distinguish between natural and
anthropogenic sources of solutes in a watershed.

» Forensic Science: Similar to its use in archaeology, strontium isotope analysis can help
determine the geographic origin of unidentified human remains.[4] It is also increasingly
being applied to trace the provenance of illicit drugs, counterfeit medicines, and food
products, aiding in law enforcement and consumer protection.[24][25]

e Drug Development: In the context of drug development, understanding the geological and
environmental context of raw materials can be crucial for ensuring product consistency and
quality. Strontium isotope analysis could potentially be used to verify the geographic source
of natural products used in pharmaceuticals.

Conclusion

Strontium isotope geochemistry, centered on the 87Sr/86Sr ratio, provides a remarkably
versatile and robust tool for a multitude of scientific investigations. Its ability to act as a
conservative tracer of origin, combined with its utility as a geochronometer, ensures its
continued importance in fields ranging from the earth sciences to forensics and potentially in
ensuring the integrity of supply chains in industries such as pharmaceuticals. As analytical
techniques continue to improve in precision and accessibility, the applications of strontium
isotope analysis are poised to expand even further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Rubidium-strontium dating - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://cais.uga.edu/service/strontium-isotope-analysis/
https://isobarscience.com/strontium/application/
https://ueb1.sci.muni.cz/CPR/3cislo/Mikova.pdf
https://www.semanticscholar.org/paper/The-use-of-natural-strontium-isotopes-as-tracers-in-%C3%85berg/844c9ddeba7f14a40ebc3bf6780c9dce5712e470
https://mineclosure.gtk.fi/strontium-isotopes/
https://isobarscience.com/strontium/application/
https://www.researchgate.net/publication/318833015_Profiling_of_Heroin_and_Assignment_of_Provenance_by_87_Sr_86_Sr_Isotope_Ratio_Analysis
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0264458
https://www.benchchem.com/product/b083252?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Rubidium%E2%80%93strontium_dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Rubidium-strontium dating | Radioactive Decay, Isotope Analysis & Geochronology |
Britannica [britannica.com]

3. Historical Geology/Rb-Sr dating - Wikibooks, open books for an open world
[en.wikibooks.org]

4. Application — Isobar Science [isobarscience.com]
5. uebl.sci.muni.cz [uebl.sci.muni.cz]

6. Experimental evidence shows no fractionation of strontium isotopes ((87)Sr/(86)Sr) among
soil, plants, and herbivores: implications for tracking wildlife and forensic science - PubMed
[pubmed.ncbi.nim.nih.gov]

7. Rubidium-strontium dating | Research Starters | EBSCO Research [ebsco.com]
8. Frontiers | Strontium Isotope Geochemistry [frontiersin.org]

9. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]
10. The rubidium strontium dating | PPT [slideshare.net]

11. britannica.com [britannica.com]

12. fiveable.me [fiveable.me]

13. bpb-us-el.wpmucdn.com [bpb-us-el.wpmucdn.com]

14. Sample Types — Isobar Science [isobarscience.com]

15. sites.bu.edu [sites.bu.edu]

16. jgeosci.org [jgeosci.org]

17. jplwater.nasa.gov [jplwater.nasa.gov]

18. cais.uga.edu [cais.uga.edu]

19. Isotope analysis in archaeology - Wikipedia [en.wikipedia.org]
20. Method — Isobar Science [isobarscience.com]

21. Frontiers | 87Sr/86Sr in Archeological and Paleobiological Research: A Perspective
[frontiersin.org]

22. The use of natural strontium isotopes as tracers in environmental studies | Semantic
Scholar [semanticscholar.org]

23. mineclosure.gtk.fi [mineclosure.gtk.fi]
24. researchgate.net [researchgate.net]

25. A bioavailable strontium (87Sr/86Sr) isoscape for Aotearoa New Zealand: Implications for
food forensics and biosecurity | PLOS One [journals.plos.org]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.britannica.com/science/rubidium-strontium-dating
https://www.britannica.com/science/rubidium-strontium-dating
https://en.wikibooks.org/wiki/Historical_Geology/Rb-Sr_dating
https://en.wikibooks.org/wiki/Historical_Geology/Rb-Sr_dating
https://isobarscience.com/strontium/application/
https://ueb1.sci.muni.cz/CPR/3cislo/Mikova.pdf
https://pubmed.ncbi.nlm.nih.gov/25789981/
https://pubmed.ncbi.nlm.nih.gov/25789981/
https://pubmed.ncbi.nlm.nih.gov/25789981/
https://www.ebsco.com/research-starters/science/rubidium-strontium-dating
https://www.frontiersin.org/research-topics/37459/strontium-isotope-geochemistry
https://wwwrcamnl.wr.usgs.gov/isoig/period/sr_iig.html
https://www.slideshare.net/slideshow/the-rubidium-strontium-dating/17326971
https://www.britannica.com/science/dating-geochronology/Rubidium-strontium-method
https://fiveable.me/isotope-geochemistry/unit-3/rb-sr-system/study-guide/eU3tK5K37QCHUPLV
https://bpb-us-e1.wpmucdn.com/sites.ucsc.edu/dist/5/1050/files/2020/08/Slovak-Paytan_Sr-isotopes.pdf
https://isobarscience.com/strontium/sample-types/
https://sites.bu.edu/ealab/files/2018/04/Sample-Prep-for-Tooth-Enamel-Sr-Analysis-Protocol.pdf
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://jplwater.nasa.gov/Docs/NAS710352C.pdf
https://cais.uga.edu/service/strontium-isotope-analysis/
https://en.wikipedia.org/wiki/Isotope_analysis_in_archaeology
https://isobarscience.com/strontium/method/
https://www.frontiersin.org/journals/ecology-and-evolution/articles/10.3389/fevo.2021.632681/full
https://www.frontiersin.org/journals/ecology-and-evolution/articles/10.3389/fevo.2021.632681/full
https://www.semanticscholar.org/paper/The-use-of-natural-strontium-isotopes-as-tracers-in-%C3%85berg/844c9ddeba7f14a40ebc3bf6780c9dce5712e470
https://www.semanticscholar.org/paper/The-use-of-natural-strontium-isotopes-as-tracers-in-%C3%85berg/844c9ddeba7f14a40ebc3bf6780c9dce5712e470
https://mineclosure.gtk.fi/strontium-isotopes/
https://www.researchgate.net/publication/318833015_Profiling_of_Heroin_and_Assignment_of_Provenance_by_87_Sr_86_Sr_Isotope_Ratio_Analysis
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0264458
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0264458
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Principles of Strontium Isotope Geochemistry: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083252#principles-of-strontium-isotope-
geochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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